- One-Pot Successive Turbo Grignard Reactions for the Facile Synthesis of α-Aryl-α-Trifluoromethyl Alcohols, European Journal of Organic Chemistry, 2020, 2020(29), 4487-4493
Cas no 26902-85-2 (1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol)
26902-85-2 structure
Product Name:1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol
CAS No:26902-85-2
MF:C10H11F3O2
MW:220.188353776932
MDL:MFCD12786973
CID:5521081
PubChem ID:12640344
Update Time:2024-03-01
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 4-ethoxy-a-(trifluoromethyl)-
- Benzenemethanol, 4-ethoxy-α-(trifluoromethyl)-
- Benzyl alcohol, p-ethoxy-α-(trifluoromethyl)- (8CI)
- 4-Ethoxy-α-(trifluoromethyl)benzenemethanol
- 1,1,1-Trifluoro-2-hydroxy-2-(p-ethoxyphenyl)ethane
- 1-(4-Ethoxyphenyl)-2,2,2-trifluoroethan-1-ol
- 2,2,2-Trifluoro-1-(4-ethoxyphenyl)ethanol
- 4-Ethoxy-alpha-(trifluoromethyl)benzyl Alcohol
- 1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol
-
- MDL： MFCD12786973
- Inchi： 1S/C10H11F3O2/c1-2-15-8-5-3-7(4-6-8)9(14)10(11,12)13/h3-6,9,14H,2H2,1H3
- InChI Key： DXDZDJCNLJXFQC-UHFFFAOYSA-N
- SMILES： C1=C(OCC)C=CC(C(O)C(F)(F)F)=C1
Computed Properties
- Exact Mass: 220.07111408g/mol
- Monoisotopic Mass: 220.07111408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.241±0.06 g/cm3(Predicted)
- Boiling Point: 279.2±40.0 °C(Predicted)
- pka: 12.20±0.10(Predicted)
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D919597-5g |
4-Ethoxy-alpha-(trifluoromethyl)benzyl Alcohol |
26902-85-2 | 95% | 5g |
$1320 | 2024-07-20 | |
| Enamine | EN300-1933246-0.05g |
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol |
26902-85-2 | 0.05g |
$528.0 | 2023-09-17 | ||
| Enamine | EN300-1933246-0.1g |
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol |
26902-85-2 | 0.1g |
$553.0 | 2023-09-17 | ||
| Enamine | EN300-1933246-0.25g |
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol |
26902-85-2 | 0.25g |
$579.0 | 2023-09-17 | ||
| Enamine | EN300-1933246-0.5g |
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol |
26902-85-2 | 0.5g |
$603.0 | 2023-09-17 | ||
| Enamine | EN300-1933246-1.0g |
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol |
26902-85-2 | 1g |
$728.0 | 2023-06-02 | ||
| Enamine | EN300-1933246-2.5g |
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol |
26902-85-2 | 2.5g |
$1230.0 | 2023-09-17 | ||
| Enamine | EN300-1933246-5.0g |
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol |
26902-85-2 | 5g |
$2110.0 | 2023-06-02 | ||
| Enamine | EN300-1933246-10.0g |
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol |
26902-85-2 | 10g |
$3131.0 | 2023-06-02 | ||
| Enamine | EN300-1933246-1g |
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol |
26902-85-2 | 1g |
$628.0 | 2023-09-17 |
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Production Method
Production Method 1
Reaction Conditions
1.1R:S:THF, S:PhMe, -40°C; 10 min, 0°C; 15 min, -40°C
1.2overnight, -40°C
1.3R:NH4Cl, S:H2O
1.2overnight, -40°C
1.3R:NH4Cl, S:H2O
Reference
Production Method 2
Reaction Conditions
1.1
2.1R:NaBH4
2.1R:NaBH4
Reference
- The reduction of aryl trifluoromethyl ketones by sodium borohydride. The hydride transfer process, Canadian Journal of Chemistry, 1980, 58(23), 2491-6
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Raw materials
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Preparation Products
1-(4-ethoxyphenyl)-2,2,2-trifluoroethan-1-ol Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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